1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate

• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methyl]-4-[(4-ethoxyphenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C22H30N2O3.C2H2O4/c1-4-27-20-7-5-18(6-8-20)16-23-11-13-24(14-12-23)17-19-15-21(25-2)9-10-22(19)26-3;3-1(4)2(5)6/h5-10,15H,4,11-14,16-17H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: CNFCSXGFZMWCHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)CC3=C(C=CC(=C3)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C24H32N2O7
• Molecular Weight: 460.5 g/mol

Description

1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate, also known as 2C-E, is a psychoactive drug that belongs to the phenethylamine and amphetamine chemical classes. It was first synthesized in 1991 by Alexander Shulgin, a renowned chemist and pharmacologist, who described it as having a unique and profound psychedelic effect. Since then, 2C-E has gained popularity among recreational drug users and researchers alike due to its potent psychoactive properties and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate is not fully understood, but it is believed to act as a serotonin receptor agonist. Specifically, it binds to the 5-HT2A and 5-HT2C receptors in the brain, which are involved in the regulation of mood, cognition, and perception. This leads to an increase in the release of neurotransmitters such as dopamine and norepinephrine, which may be responsible for the drug's psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate are complex and depend on a variety of factors such as dosage, route of administration, and individual differences in metabolism. Generally, the drug produces a range of perceptual and cognitive alterations such as visual hallucinations, altered sense of time, and changes in thought patterns. It may also cause physical effects such as increased heart rate, elevated blood pressure, and pupil dilation.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate has several advantages and limitations for use in laboratory experiments. One advantage is its potency, which allows for the use of smaller doses and reduces the amount of drug needed for experiments. Additionally, it has a relatively long duration of action, which may be useful for studying the long-term effects of psychoactive drugs. However, one limitation is its potential toxicity, which may make it difficult to use in certain types of experiments. Additionally, its psychoactive properties may make it difficult to control for confounding variables in behavioral studies.

Future Directions

There are several potential future directions for research on 1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate. One area of interest is its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of the drug and its effects on the brain. Finally, there is a need for more research on the long-term effects of 1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate use, particularly with regard to its potential neurotoxicity and impact on cognitive function.

Synthesis Methods

The synthesis of 1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate involves the reaction of 2,5-dimethoxybenzaldehyde with 4-ethoxybenzylamine to form the intermediate 1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine. This intermediate is then treated with oxalic acid to produce 1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate, which is the final product. The synthesis method is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

1-(2,5-dimethoxybenzyl)-4-(4-ethoxybenzyl)piperazine oxalate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and analgesic effects in animal models. Additionally, it has been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.